4-Mercapto-4-methylpentan-2-one
4-Mercapto-4-methylpentan-2-one
elongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a blackcurrant, box tree, and cat-urine tasting compound that can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.
4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone.
4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone.
Brand Name:
Vulcanchem
CAS No.:
19872-52-7
VCID:
VC0033688
InChI:
InChI=1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
SMILES:
CC(=O)CC(C)(C)S
Molecular Formula:
C6H12OS
Molecular Weight:
132.23 g/mol
4-Mercapto-4-methylpentan-2-one
CAS No.: 19872-52-7
Main Products
VCID: VC0033688
Molecular Formula: C6H12OS
Molecular Weight: 132.23 g/mol
| CAS No. | 19872-52-7 |
|---|---|
| Product Name | 4-Mercapto-4-methylpentan-2-one |
| Molecular Formula | C6H12OS |
| Molecular Weight | 132.23 g/mol |
| IUPAC Name | 4-methyl-4-sulfanylpentan-2-one |
| Standard InChI | InChI=1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3 |
| Standard InChIKey | QRNZMFDCKKEPSX-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(C)(C)S |
| Canonical SMILES | CC(=O)CC(C)(C)S |
| Density | 1.032-1.037 |
| Physical Description | colourless to pale yellow liquid; roasted meaty aroma |
| Description | elongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a blackcurrant, box tree, and cat-urine tasting compound that can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product. 4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone. |
| Solubility | Soluble in water; Insoluble in fat partially soluble (in ethanol) |
| PubChem Compound | 88290 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume